N-(2,3-dichlorophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
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Description
N-(2,3-dichlorophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide, also known as DCFS, is a novel sulfonamide derivative that has been synthesized and studied for its potential use in scientific research. This compound has shown promising results in various in vitro and in vivo experiments, making it a subject of interest for researchers in the fields of pharmacology, biochemistry, and physiology.
Scientific Research Applications
Synthesis and Pharmacological Potential
Research on structurally similar compounds often explores their synthesis, characterization, and potential biological activities. For example, studies have delved into the synthesis of pyridazine and pyrazole derivatives, investigating their anti-inflammatory, antimicrobial, and anticancer properties. These studies highlight the continuous search for new drugs with minimized toxicity and improved efficacy against various diseases (Chalenko et al., 2019; Shukla et al., 2012).
Antimicrobial and Anticancer Activities
Compounds with furan and pyridazine moieties have been evaluated for their antimicrobial and anticancer activities. These studies contribute to the understanding of how structural modifications influence biological activity and provide a basis for developing new therapeutic agents (El-Shehry et al., 2020; Horishny et al., 2021).
Methodological Advances in Synthesis
Research also focuses on innovative synthetic methodologies, such as microwave-assisted synthesis, to improve the efficiency and environmental friendliness of producing heterocyclic compounds. These methodological advancements are crucial for streamlining the drug discovery process (Ravula et al., 2016).
Insights into Resistance Mechanisms
Understanding the mechanisms of action and resistance, particularly in the context of antimalarial drugs, is another research focus. Studies on related compounds provide insights into how mutations in target enzymes and interactions with biological molecules influence drug efficacy and resistance (Wang et al., 1997).
properties
IUPAC Name |
N-(2,3-dichlorophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Cl2N3O2S/c17-10-3-1-4-12(16(10)18)19-14(22)9-24-15-7-6-11(20-21-15)13-5-2-8-23-13/h1-8H,9H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLICVOWVBPCASJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)NC(=O)CSC2=NN=C(C=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dichlorophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.